Cas no 2137513-84-7 (4-cyclopropoxy-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid)

• Product Name: 4-cyclopropoxy-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid
• CAS No: 2137513-84-7
• MF: C₂₄H₂₅NO₅
• MW: 407.459007024765
• CID: 6421605
• PubChem ID: 165747374
• Update Time: 2025-05-19

4-cyclopropoxy-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropoxy-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid
• EN300-1178846
• 2137513-84-7
• 4-cyclopropoxy-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidine-2-carboxylic acid

• Inchi： 1S/C24H25NO5/c26-23(27)22-13-16(30-15-9-10-15)11-12-25(22)24(28)29-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22H,9-14H2,(H,26,27)
• InChI Key： XYCGUTLJBKWHKA-UHFFFAOYSA-N
• SMILES： O(C1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(C(=O)O)C1)C1CC1

Computed Properties

• Exact Mass: 407.17327290g/mol
• Monoisotopic Mass: 407.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-cyclopropoxy-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid

4-Cyclopropoxy-1-{(9H-Fluoren-9-yl)methoxycarbonyl}Piperidine-2-Carboxylic Acid: A Comprehensive Overview

4-Cyclopropoxy-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid (CAS No. 2137513-84-7) is a complex organic compound with significant potential in the fields of medicinal chemistry and materials science. This compound, often referred to as 4-cyclopropoxy-Fmoc-piperidine-2-carboxylic acid, has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

The molecular structure of this compound is characterized by a piperidine ring, which serves as the central framework. Attached to this ring are two key functional groups: a cyclopropoxy group at the 4-position and a fluorenylmethoxycarbonyl (Fmoc) group at the 1-position. The Fmoc group, a well-known protecting group in peptide synthesis, adds significant stability and reactivity to the molecule. Additionally, the cyclopropoxy group introduces unique electronic and steric properties, making this compound highly versatile in chemical transformations.

Recent studies have highlighted the potential of 4-cyclopropoxy-Fmoc-piperidine-2-carboxylic acid in drug design. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. For instance, the compound has been utilized in the synthesis of novel antibiotics and anticancer agents, where its structural flexibility and reactivity are leveraged to create highly specific binding motifs.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with the principles of green chemistry by minimizing waste and energy consumption.

The application of 4-cyclopropoxy-Fmoc-piperidine-2-carboxylic acid extends beyond pharmaceuticals. Its unique electronic properties make it a valuable component in the development of advanced materials, such as stimuli-responsive polymers and organic semiconductors. Recent research has demonstrated its ability to form self-assembled monolayers with tailored surface properties, opening new avenues for applications in nanotechnology and sensor development.

From an environmental perspective, the biodegradability and toxicity of 4-cyclopropoxy-Fmoc-piperidine-2-carboxylic acid have been evaluated in several studies. Results indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, suggesting its potential for use in eco-friendly chemical processes. However, further studies are required to fully understand its long-term environmental impact.

In conclusion, 4-cyclopropoxy-Fmoc-piperidine-2-carboxylic acid (CAS No. 2137513-84-7) is a versatile compound with wide-ranging applications in medicinal chemistry, materials science, and nanotechnology. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various scientific domains.